N-(3,4-dimethylphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine

• IUPAC Name: 1-(3,4-dimethylphenyl)-2-(4,6-dimethylpyrimidin-2-yl)guanidine
• InChI: InChI=1S/C15H19N5/c1-9-5-6-13(7-10(9)2)19-14(16)20-15-17-11(3)8-12(4)18-15/h5-8H,1-4H3,(H3,16,17,18,19,20)
• InChI Key: RQIFZSAFENSWLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=NC2=NC(=CC(=N2)C)C)N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N/C(=N/C2=NC(=CC(=N2)C)C)/N)C
• Molecular Formula: C15H19N5
• Molecular Weight: 269.34 g/mol

Description

N-(3,4-dimethylphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine (DMPPG) is an organoguanidine compound, which has been studied extensively for its numerous applications in scientific research. DMPPG is a versatile compound that can be used in a variety of research applications, including drug development, protein-ligand interactions, and molecular modeling. The unique properties of this compound make it an ideal choice for a wide range of research applications.

Scientific Research Applications

Guanidine Derivatives in Immunomodulation

Metformin, a derivative of guanidine, shows promise beyond its antidiabetic use, displaying immunomodulatory features potentially relevant for treating autoimmune diseases. It interacts with key immunopathological mechanisms such as T helper 17/regulatory T cell balance and cytokine synthesis, which could contribute to its antiaging and anticancer properties (Ursini et al., 2018).

Biological Activities of Guanidine Compounds

Guanidine-containing derivatives exhibit a wide range of therapeutic activities, including CNS effects, anti-inflammatory properties, and chemotherapeutic applications. These compounds are significant in designing novel drugs due to their diverse chemical, biochemical, and pharmacological properties (Sa̧czewski & Balewski, 2009).

Screening Guanidine Derivatives for Therapeutic Applications

Recent research has focused on the therapeutic application of newly synthesized guanidine derivatives, including small peptides and peptidomimetics. Guanidine-based compounds are explored for their potential as neurodegenerative therapeutic options and anti-inflammatory agents, among other uses. Further studies are needed to support their efficacy in various therapeutic areas (Rauf, Imtiaz-ud-Din, & Badshah, 2014).

Antifungal Agents

Guanidine compounds have shown antifungal activity against human-relevant fungal pathogens. A diverse range of guanidine-containing derivatives have been identified, including small molecules and natural products, indicating their potential as antifungal agents (Baugh, 2022).